Cas no 1773507-68-8 (1,1-difluoro-3-(isocyanatomethyl)cyclobutane)

• Product Name: 1,1-difluoro-3-(isocyanatomethyl)cyclobutane
• CAS No: 1773507-68-8
• MF: C₆H₇F₂NO
• MW: 147.122688531876
• CID: 6275420
• PubChem ID: 130858370
• Update Time: 2025-06-25

1,1-difluoro-3-(isocyanatomethyl)cyclobutane Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(isocyanatomethyl)cyclobutane
• EN300-1948657
• 1773507-68-8

• Inchi： 1S/C6H7F2NO/c7-6(8)1-5(2-6)3-9-4-10/h5H,1-3H2
• InChI Key： YPKFBGNLAXTOHW-UHFFFAOYSA-N
• SMILES： FC1(CC(CN=C=O)C1)F

Computed Properties

• Exact Mass: 147.04957017g/mol
• Monoisotopic Mass: 147.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,1-difluoro-3-(isocyanatomethyl)cyclobutane

Professional Introduction to 1,1-difluoro-3-(isocyanatomethyl)cyclobutane (CAS No. 1773507-68-8)

1,1-difluoro-3-(isocyanatomethyl)cyclobutane is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1773507-68-8, features a cyclobutane core substituted with a difluoro group and an isocyanatomethyl side chain. Such structural motifs are of particular interest for their potential applications in the development of novel materials and bioactive molecules.

The presence of the isocyanatomethyl group in the molecular structure of 1,1-difluoro-3-(isocyanatomethyl)cyclobutane makes it a versatile intermediate in organic synthesis. Isocyanates are well-known for their reactivity in forming urethane and carbamate bonds, which are fundamental in polymer chemistry and drug design. The incorporation of this group into a cyclobutane framework suggests potential applications in creating stable, high-performance polymers or as a precursor for bioactive compounds.

The difluoro substitution on the cyclobutane ring introduces electronic and steric effects that can influence the compound's reactivity and interaction with biological targets. Fluorine atoms are known to modulate the pharmacokinetic properties of molecules, often enhancing metabolic stability and binding affinity. This makes 1,1-difluoro-3-(isocyanatomethyl)cyclobutane a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores. The cyclobutane ring, being a rigid structure, can provide conformational constraints that are beneficial for drug design. Studies have shown that fluorinated cycloalkanes exhibit improved solubility and bioavailability compared to their non-fluorinated counterparts. The combination of these structural features in 1,1-difluoro-3-(isocyanatomethyl)cyclobutane makes it an intriguing subject for further research.

The potential applications of this compound extend beyond pharmaceuticals. In materials science, fluorinated cyclic compounds are valued for their thermal stability and resistance to degradation. The isocyanatomethyl group also opens up possibilities for cross-linking reactions, which could lead to the development of novel polymeric materials with tailored properties.

Recent research has begun to explore the use of 1,1-difluoro-3-(isocyanatomethyl)cyclobutane as a building block for more complex molecules. For instance, its reactivity with nucleophiles could be exploited to synthesize derivatives with specific biological activities. This approach aligns with the broader trend in drug discovery towards rational molecular design, where structural features are carefully tailored to optimize efficacy and minimize side effects.

The synthesis of 1,1-difluoro-3-(isocyanatomethyl)cyclobutane presents some challenges due to the reactive nature of the isocyanate group. However, advances in synthetic methodologies have made it increasingly feasible to handle such compounds with precision. Techniques such as controlled addition reactions and protective group strategies have enabled chemists to manipulate these intermediates effectively.

In conclusion, 1,1-difluoro-3-(isocyanatomethyl)cyclobutane (CAS No. 1773507-68-8) represents a fascinating compound with diverse potential applications. Its unique structural features make it a valuable tool in both pharmaceutical research and materials science. As our understanding of fluorinated compounds grows, so too does the promise they hold for innovation across multiple scientific disciplines.